BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide: GHS Hazard
Classification of Bis(2-butoxyethyl) adipate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Bis(2-butoxyethyl) adipate
CAS No.: 141-18-4
Cat. No.: B087239
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the GHS (Globally Harmonized
System of Classification and Labelling of Chemicals) hazard classification for Bis(2-
butoxyethyl) adipate (CAS No. 141-18-4). A thorough review of available toxicological data
reveals conflicting classifications from various sources. This document aims to synthesize the
existing information, present the quantitative data in a structured format, and provide a
transparent assessment of the hazards associated with this substance. Due to the lack of
publicly available, detailed experimental protocols and data for Bis(2-butoxyethyl) adipate,
this guide also highlights the data gaps and the resulting uncertainties in its definitive GHS
classification.

Introduction

Bis(2-butoxyethyl) adipate is a diester of adipic acid and 2-butoxyethanol. It is primarily used
as a plasticizer in the manufacturing of polymers, such as polyvinyl chloride (PVC), to enhance
flexibility and durability. Its presence in various consumer and industrial products necessitates a
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clear understanding of its potential hazards to ensure safe handling and use. This guide
provides an in-depth review of the available toxicological data to determine its GHS hazard
classification.

GHS Hazard Classification

The GHS classification for Bis(2-butoxyethyl) adipate is not harmonized and is subject to
conflicting self-classifications by different notifiers to regulatory bodies. The available
information suggests potential hazards related to acute oral toxicity, skin irritation, eye irritation,
and skin sensitization.

Summary of Conflicting Classifications

A review of publicly available data reveals the following conflicting classifications:

o ECHA C&L Inventory: Data from the European Chemicals Agency (ECHA) Classification and
Labelling (C&L) Inventory, based on notifications from manufacturers and importers, shows a
divided classification. Approximately 60% of the notifications classify the substance as Acute
Toxicity (Oral), Category 4, with the hazard statement H302: Harmful if swallowed.[1][2] The
remaining 40% of notifiers state that the substance does not meet the criteria for
classification.[1][2]

o Supplier Safety Data Sheets (SDS): Different suppliers provide contradictory classifications.
One supplier classifies the substance as Skin Irritation (Category 2, H315), Eye Irritation
(Category 2, H319), and Skin Sensitisation (Category 1, H317). Conversely, another supplier
SDS states that the substance is not classified as hazardous.

This lack of consensus underscores the need for a critical evaluation of the underlying
toxicological data.

Pictograms, Signal Word, and Hazard Statements

Based on the classifications reported, the following GHS elements may be applicable:
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Hazard Class Pictogram Signal Word Hazard Statement

Acute Toxicity (Oral), E, ] H302: Harmful if
laalt text Warning

Category 4 swallowed

Skin Irritation, E, _ H315: Causes skin
laalt text Warning S

Category 2 irritation

Eye Irritation, E, ] H319: Causes serious
lraalt text Warning o

Category 2 eye irritation

Skin Sensitisation, E, ] H317: May cause an
saalt text Warning

Category 1 allergic skin reaction

Toxicological Data

A comprehensive search for quantitative toxicological data for Bis(2-butoxyethyl) adipate
yielded limited results. The following table summarizes the available data.

. . Route of
Endpoint Test Species o ] Value Reference
Administration

LD50 Rat Intraperitoneal 600 mg/kg [31[4]

Data Gaps: Notably, there is a lack of publicly available data for acute oral and dermal toxicity
(LD50 values), which are crucial for a definitive classification of acute toxicity under GHS.
Similarly, detailed results from skin and eye irritation studies and skin sensitization assays are
not readily accessible.

Experimental Protocols

Detailed experimental protocols for the toxicological studies conducted on Bis(2-butoxyethyl)
adipate are not available in the public domain. To provide context for the required toxicological
endpoints, this section outlines the principles of the standard OECD guidelines that are
typically followed for GHS classification.

Acute Oral Toxicity (OECD Guideline 420, 423, or 425)
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e Principle: The test substance is administered in a single dose by gavage to fasted animals.
The animals are observed for mortality and clinical signs of toxicity for a defined period
(typically 14 days). The LD50 (the dose causing mortality in 50% of the animals) is then
calculated.

e Procedure Outline:

[e]

Selection and acclimatization of test animals (typically rats).

[e]

Fasting of animals prior to dosing.

Administration of the test substance at various dose levels.

o

[¢]

Observation of animals for clinical signs of toxicity and mortality at specified intervals.

[¢]

Necropsy of all animals at the end of the study.

[e]

Statistical analysis to determine the LD50 value.

Skin Irritation (OECD Guideline 404)

e Principle: The test substance is applied to a small area of the skin of a test animal (typically a
rabbit). The site is observed for signs of erythema (redness) and edema (swelling) at
specified intervals.

e Procedure Outline:

[e]

Preparation of the test animal by clipping the fur from the application site.

o Application of a measured amount of the test substance to the skin and covering it with a
gauze patch.

o Exposure for a defined period (typically 4 hours).
o Removal of the test substance.

o Scoring of skin reactions (erythema and edema) at 1, 24, 48, and 72 hours after patch
removal.
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Eye Irritation (OECD Guideline 405)

e Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of
a test animal (typically a rabbit). The eye is then examined for signs of irritation to the
cornea, iris, and conjunctiva.

e Procedure Outline:
o Application of a measured amount of the test substance into the eye.
o Observation of the eye at 1, 24, 48, and 72 hours after application.

o Scoring of ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis).

Skin Sensitization (OECD Guideline 429: Local Lymph
Node Assay - LLNA)

e Principle: The test substance is applied to the dorsal surface of the ear of a mouse for three
consecutive days. The proliferation of lymphocytes in the draining auricular lymph node is
measured as an indicator of a sensitization response.

e Procedure Outline:

[¢]

Application of the test substance to the ears of the test animals daily for three days.

o

On day 6, injection of a radiolabeled substance (e.g., 3H-methyl thymidine) to measure
cell proliferation.

o

Excision of the draining lymph nodes and measurement of radioactivity.

o

Calculation of the Stimulation Index (Sl) to determine the sensitizing potential.

Signaling Pathways and Mechanistic Insights

There is currently no publicly available information regarding the specific signaling pathways or
mechanisms of toxicity for Bis(2-butoxyethyl) adipate. Research in this area would be
beneficial for a more complete understanding of its hazard profile.
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Data Presentation and Visualization
Logical Relationship for GHS Classification

The following diagram illustrates the logical workflow for determining the GHS classification of a
substance based on toxicological data.

Toxicological Data Hazard Assessment

Evaluate Sensitization GHS Classification
(e.g., LLNA results)

Irritation Data Evaluate Irritation Assign Hazard Class
(Skin, Eye) (Scoring of effects) & Category

Evaluate Acute Toxicity
Acute Toxicity Data (LD50/LC50 values)
(Oral, Dermal, Inhalation)

Click to download full resolution via product page
GHS Classification Workflow

Conclusion and Recommendations

The GHS hazard classification of Bis(2-butoxyethyl) adipate remains uncertain due to
conflicting self-classifications and a lack of publicly available, robust toxicological data. The
most frequently reported classification is Acute Toxicity (Oral), Category 4 (H302: Harmful if
swallowed). However, classifications for skin irritation, eye irritation, and skin sensitization have

also been reported.

For researchers, scientists, and drug development professionals, it is recommended to handle
Bis(2-butoxyethyl) adipate with caution, assuming the most conservative reported
classifications until a harmonized classification is established. This includes implementing
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appropriate personal protective equipment (gloves, eye protection) and engineering controls to
minimize exposure.

Further research, including standardized toxicological testing according to OECD guidelines, is
necessary to resolve the existing data gaps and establish a definitive GHS hazard classification
for Bis(2-butoxyethyl) adipate. The publication of detailed study reports and experimental

protocols would be invaluable to the scientific community for a comprehensive risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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